Cas no 1417220-55-3 (4,4-Bis(3-methylthiophen-2-yl)but-3-enoic acid)

• Product Name: 4,4-Bis(3-methylthiophen-2-yl)but-3-enoic acid
• CAS No: 1417220-55-3
• MF: C₁₄H₁₄O₂S₂
• MW: 278.389761447906
• CID: 2106721
• Update Time: 2023-08-03

4,4-Bis(3-methylthiophen-2-yl)but-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4,?4-?bis(3-?methyl-?2-?thienyl)?-3-?Butenoic acid
• 4,4-Bis(3-methylthiophen-2-yl)but-3-enoic acid

• Inchi： 1S/C14H14O2S2/c1-9-5-7-17-13(9)11(3-4-12(15)16)14-10(2)6-8-18-14/h3,5-8H,4H2,1-2H3,(H,15,16)
• InChI Key： PALUKTMIYQIUSW-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1/C(=C/CC(=O)O)/C1=C(C)C=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 93.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds